Cas no 851408-17-8 (N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2,2-dimethylpropanamide)

• Product Name: N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2,2-dimethylpropanamide
• CAS No: 851408-17-8
• MF: C₁₈H₂₄N₂O₂
• MW: 300.395364761353
• CID: 5805058
• PubChem ID: 7080122
• Update Time: 2025-06-12

N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[2-(1,2-dihydro-7,8-dimethyl-2-oxo-3-quinolinyl)ethyl]-2,2-dimethyl-
• AB00669757-01
• N-[2-(7,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-2,2-dimethylpropanamide
• F0611-0848
• 851408-17-8
• AKOS016467195
• N-(2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)pivalamide
• N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2,2-dimethylpropanamide

• Inchi： 1S/C18H24N2O2/c1-11-6-7-13-10-14(16(21)20-15(13)12(11)2)8-9-19-17(22)18(3,4)5/h6-7,10H,8-9H2,1-5H3,(H,19,22)(H,20,21)
• InChI Key： PLWDCKUQNHQKCF-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C(C)=C(C)C=C2)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 300.183778013g/mol
• Monoisotopic Mass: 300.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.077±0.06 g/cm3(Predicted)
• Boiling Point: 537.8±50.0 °C(Predicted)
• pka: 11.68±0.70(Predicted)

Additional information on N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2,2-dimethylpropanamide

Research Briefing on N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2,2-dimethylpropanamide (CAS: 851408-17-8)

In recent years, the compound N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2,2-dimethylpropanamide (CAS: 851408-17-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique quinoline scaffold and amide functionality, has been investigated for its potential therapeutic applications, particularly in the modulation of biological pathways relevant to inflammation and neurodegenerative diseases. The following briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2,2-dimethylpropanamide involves a multi-step process that begins with the condensation of 7,8-dimethyl-1,2-dihydroquinolin-2-one with ethyl bromoacetate, followed by amidation with pivaloyl chloride. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological studies. Researchers have also explored structural analogs to optimize pharmacokinetic properties, such as solubility and metabolic stability.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against key enzymes involved in inflammatory pathways, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). In vitro assays using human cell lines have demonstrated its ability to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, at nanomolar concentrations. These findings suggest its potential as a dual COX-2/5-LOX inhibitor, which could offer advantages over traditional nonsteroidal anti-inflammatory drugs (NSAIDs) in terms of reduced gastrointestinal side effects.

Preclinical studies in animal models of neuroinflammation and Alzheimer's disease have further highlighted the therapeutic promise of N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2,2-dimethylpropanamide. For instance, oral administration of the compound in a murine model of LPS-induced neuroinflammation resulted in significant reductions in brain levels of inflammatory markers and improved cognitive performance in behavioral tests. These effects were attributed to its ability to cross the blood-brain barrier and modulate microglial activation, as confirmed by immunohistochemical analyses.

Despite these promising results, challenges remain in the development of this compound as a viable therapeutic agent. Issues such as bioavailability, potential off-target effects, and long-term safety profiles need to be addressed in future studies. Current research efforts are focused on optimizing the compound's formulation and conducting comprehensive toxicological assessments to pave the way for clinical trials. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2,2-dimethylpropanamide represents a promising candidate for the treatment of inflammatory and neurodegenerative disorders. Its unique mechanism of action and preclinical efficacy underscore the importance of continued research in this area. Future studies should aim to elucidate its full therapeutic potential and address the remaining challenges to bring this compound closer to clinical use.